Cas no 2228218-23-1 (tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate
• CAS No: 2228218-23-1
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6330440
• PubChem ID: 165651557
• Update Time: 2025-06-14

tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate
• EN300-1891737
• tert-butyl N-[2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenyl]carbamate
• 2228218-23-1

• Inchi： 1S/C17H26N2O5/c1-16(2,3)24-15(21)19-12-7-14(23-5)13(22-4)6-11(12)17(18)8-10(20)9-17/h6-7,10,20H,8-9,18H2,1-5H3,(H,19,21)
• InChI Key： KRWAYZPESOTOEA-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C(=CC=2NC(=O)OC(C)(C)C)OC)OC)(C1)N

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate (CAS: 2228218-23-1)

In recent years, the compound tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate (CAS: 2228218-23-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and dimethoxyphenylcarbamate structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate involves a multi-step process that includes the functionalization of the cyclobutyl ring and the introduction of the carbamate group. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthesis process. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

From a biological perspective, tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate has demonstrated significant inhibitory activity against several kinases involved in inflammatory and oncogenic pathways. In vitro studies have shown that the compound effectively targets key signaling molecules, such as JAK and PI3K, which are implicated in various diseases. Moreover, its unique structural features contribute to its selectivity and potency, reducing the likelihood of off-target effects. These properties make it a promising candidate for the development of targeted therapies for conditions such as rheumatoid arthritis and certain cancers.

Recent preclinical studies have further elucidated the compound's mechanism of action and therapeutic potential. Animal models of inflammation and cancer have shown that tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate can significantly reduce disease progression with minimal adverse effects. Pharmacokinetic studies have also revealed favorable absorption and distribution profiles, suggesting good bioavailability. These findings underscore the compound's potential as a lead molecule for further drug development.

In conclusion, tert-butyl N-2-(1-amino-3-hydroxycyclobutyl)-4,5-dimethoxyphenylcarbamate (CAS: 2228218-23-1) represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for the development of novel therapeutics. Future research should focus on advancing this compound through clinical trials to fully realize its therapeutic potential. The ongoing optimization of synthesis methods and the exploration of additional biological targets will further enhance its applicability in treating a wide range of diseases.